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Compound of Interest

Compound Name: N,N,5-Trimethylfurfurylamine

Cat. No.: B082982 Get Quote

Technical Support Center: N,N,5-
Trimethylfurfurylamine
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling procedures for N,N,5-Trimethylfurfurylamine
to avoid decomposition and ensure experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What is N,N,5-Trimethylfurfurylamine and what are its primary hazards?

A1: N,N,5-Trimethylfurfurylamine, also known as 2-(Dimethylaminomethyl)-5-methylfuran, is

a flammable and corrosive liquid.[1] Its primary hazards include causing severe skin burns and

eye damage.[1] It is also air-sensitive.[1]

Q2: What are the recommended storage conditions for N,N,5-Trimethylfurfurylamine to

prevent decomposition?

A2: To prevent decomposition, N,N,5-Trimethylfurfurylamine should be stored at room

temperature, preferably in a cool and dark place below 15°C.[1] It is crucial to store it under an

inert gas, such as argon, due to its air-sensitive nature.[1][2] The container should be kept

tightly closed in a dry and well-ventilated area.[3][4]

Q3: What materials are incompatible with N,N,5-Trimethylfurfurylamine?
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A3: N,N,5-Trimethylfurfurylamine is incompatible with strong oxidizing agents and strong

bases.[3] Contact with these substances should be avoided to prevent vigorous reactions and

decomposition.

Q4: What personal protective equipment (PPE) should be worn when handling N,N,5-
Trimethylfurfurylamine?

A4: When handling this compound, it is essential to wear protective gloves, protective clothing,

eye protection (safety goggles with side protection), and face protection.[1][5]

Q5: What should I do in case of accidental exposure to N,N,5-Trimethylfurfurylamine?

A5:

If on skin or hair: Immediately take off all contaminated clothing and rinse the skin with water

or shower.[1][5]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do, and continue rinsing. Immediately call a poison center or doctor.[5]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.[1]

If swallowed: Rinse the mouth but do not induce vomiting.[1][5]
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Issue Possible Cause Recommended Action

Color change of the liquid

(darkening)

Exposure to air or light, or

contamination.

This may indicate

decomposition. It is

recommended to verify the

purity of the compound before

use. If purity is compromised,

dispose of the material

according to approved waste

disposal plant procedures.[1]

[6]

Presence of solid precipitate
Decomposition or reaction with

contaminants.

Do not use the material.

Dispose of it following

appropriate safety protocols.

Unexpected reaction exotherm

or gas evolution

Contamination with

incompatible materials (e.g.,

strong oxidizing agents, strong

bases).

Ensure all glassware is clean

and dry before use. Verify that

no incompatible materials are

present in the reaction setup.

[3]

Inconsistent experimental

results

Degradation of the starting

material.

Always use N,N,5-

Trimethylfurfurylamine that has

been stored correctly under an

inert atmosphere.[1][4] If the

material's quality is in doubt,

obtain a fresh batch.

Physicochemical and Safety Data
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Property Value Reference

Molecular Formula C8H13NO [1]

Molecular Weight 139.20 g/mol [1]

Appearance
Light yellow to Amber to Dark

green clear liquid
[1][7]

Boiling Point 164 °C [1][2]

Flash Point 49 °C [1]

Specific Gravity (20/20) 0.93 [1]

Purity >98.0% (GC) [1]

Storage Temperature
Room Temperature

(Recommended <15°C)
[1]

Signal Word Danger [1]

Hazard Statements

H226: Flammable liquid and

vapor.H314: Causes severe

skin burns and eye damage.

[1]

Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation: Work in a well-ventilated area, preferably in a fume hood. Ensure that an

eyewash station and safety shower are readily accessible.[3][4]

Inert Atmosphere: Before opening, allow the container to reach room temperature. To

maintain an inert atmosphere, use a Schlenk line or a glovebox.

Dispensing: Use clean, dry syringes or cannulas to transfer the liquid. Avoid introducing air

into the storage container.

Sealing: After dispensing, flush the headspace of the container with an inert gas (e.g., argon)

before tightly closing the cap.
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Cleaning: Clean any spills immediately with an appropriate absorbent material. Wash

contaminated clothing before reuse.[1]

Protocol 2: Disposal

Waste Collection: Collect waste N,N,5-Trimethylfurfurylamine and any contaminated

materials in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the contents and container to an approved waste disposal plant.

[1][6] Do not release into the environment.[4]
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Safe Handling Workflow for N,N,5-Trimethylfurfurylamine
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Caption: A workflow diagram illustrating the key steps for the safe handling of N,N,5-
Trimethylfurfurylamine from storage to disposal.

Troubleshooting Decomposition of N,N,5-Trimethylfurfurylamine
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Click to download full resolution via product page

Caption: A troubleshooting flowchart to identify potential causes of N,N,5-
Trimethylfurfurylamine decomposition and determine the appropriate corrective actions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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